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In the realm of inorganic chemistry, the hexafluorides of the Group 6 elements—chromium (Cr),

molybdenum (Mo), and tungsten (W)—present a fascinating study in periodic trends and

molecular stability. This guide provides a detailed comparison of Chromium Hexafluoride
(CrF₆), Molybdenum Hexafluoride (MoF₆), and Tungsten Hexafluoride (WF₆), focusing on their

stability, properties, and the experimental evidence supporting these characteristics. This

document is intended for researchers, scientists, and professionals in drug development who

require a concise yet comprehensive understanding of these potent fluorinating agents.

Introduction
The hexafluorides of Group 6 are characterized by a central metal atom in its highest oxidation

state (+6) octahedrally coordinated to six fluorine atoms. While MoF₆ and WF₆ are well-

characterized and extensively used in various industries, the existence and stability of CrF₆

have been subjects of considerable scientific debate. This comparison will illuminate the

significant differences in the chemical behavior of these three compounds.

Comparative Stability
The most striking difference among the three hexafluorides is their thermal stability. WF₆ is a

remarkably stable compound, followed by MoF₆. In stark contrast, CrF₆ is extremely unstable,

and its successful synthesis remains unconfirmed.

Chromium Hexafluoride (CrF₆): Early reports of the synthesis of CrF₆ have been largely

refuted, with later studies indicating that the product was likely chromium pentafluoride
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(CrF₅).[1] Theoretical calculations and experimental attempts suggest that if CrF₆ can be

formed, it is only stable at extremely low temperatures, decomposing at temperatures above

-100°C.[2] The instability of CrF₆ is attributed to the high energy required to maintain

chromium in the +6 oxidation state and the steric hindrance of six fluorine atoms around the

relatively small chromium atom.[3]

Molybdenum Hexafluoride (MoF₆) and Tungsten Hexafluoride (WF₆): Both MoF₆ and WF₆

are stable compounds at room temperature.[4] The stability of the +6 oxidation state

increases down the group from Cr to W. This trend is due to the relativistic stabilization of the

5d orbitals in tungsten, making the removal of all six valence electrons more favorable

compared to molybdenum and especially chromium.[3]

The following diagram illustrates the stability trend among the Group 6 hexafluorides.
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Figure 1: Stability trend of Group 6 hexafluorides.

Physical and Chemical Properties
The physical and chemical properties of MoF₆ and WF₆ are well-documented, while those of

CrF₆ remain largely theoretical or based on disputed observations.
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Property
Chromium
Hexafluoride (CrF₆)

Molybdenum
Hexafluoride
(MoF₆)

Tungsten
Hexafluoride (WF₆)

Formula Weight 165.99 g/mol 209.93 g/mol 297.83 g/mol [5]

Appearance
Hypothetically a

yellow solid[2]

Colorless solid or

liquid[4][6][7]

Colorless to pale

yellow gas or liquid[5]

Melting Point
Decomposes at

-100°C[2]
17.5°C[4][8][9] 2.3°C[5]

Boiling Point N/A 34.0°C[4][8] 17.5°C[5]

Density N/A
2.54 g/cm³ (liquid at

17.5°C)[8][9]

3.44 g/cm³ (liquid at

15°C)[5]

Molecular Geometry
Octahedral

(theoretical)
Octahedral[4] Octahedral[5]

Reactivity with Water
Expected to be highly

reactive

Reacts with water

(hydrolyzes)[4][8]

Decomposes violently

with water[5]

Experimental Protocols
Synthesis

The synthesis of MoF₆ and WF₆ is typically achieved through the direct fluorination of the

respective metal powder at elevated temperatures.

General Synthesis of MoF₆ and WF₆:

A sample of high-purity molybdenum or tungsten metal powder is placed in a reaction

vessel, often made of nickel or Monel to resist fluorine attack.

The system is purged with an inert gas (e.g., nitrogen or argon) to remove air and

moisture.

A stream of fluorine gas (F₂) is passed over the metal powder.
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The reaction is initiated and maintained by heating the vessel. For WF₆ synthesis,

temperatures are typically between 350 and 400°C.[5]

The resulting hexafluoride gas is then condensed and collected in a cold trap.

Purification is typically achieved through fractional distillation.

The following diagram outlines a general workflow for the synthesis of metal hexafluorides.
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Synthesis Workflow

Start: High-Purity Metal Powder

Place in Fluorine-Resistant Reactor

Purge with Inert Gas
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Condense Product in Cold Trap

Purify by Fractional Distillation

End: Pure Metal Hexafluoride
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Figure 2: General experimental workflow for the synthesis of MoF₆ and WF₆.

Attempted Synthesis of CrF₆: Attempts to synthesize CrF₆ have involved the exhaustive

fluorination of chromium metal at high temperatures (e.g., 400°C) and pressures (e.g., 20
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MPa).[1] However, these experiments have consistently yielded CrF₅ instead of CrF₆.[1] The

extreme conditions required highlight the thermodynamic instability of the Cr(VI) fluoride.

Decomposition Studies

The stability of these compounds is investigated through thermal decomposition analysis.

Experimental Approach:

A sample of the hexafluoride is placed in a temperature-controlled environment.

The temperature is gradually increased, and the decomposition products are monitored

using techniques such as mass spectrometry or infrared spectroscopy.

The temperature at which decomposition begins is recorded as the decomposition

temperature. For CrF₆, this is below -100°C.[2]

Applications
The practical applications of these hexafluorides are directly related to their stability and

properties.

CrF₆: Due to its extreme instability, CrF₆ has no known practical applications.

MoF₆: Molybdenum hexafluoride is used in the semiconductor industry for the chemical

vapor deposition (CVD) of molybdenum thin films.[6][7] It is also used in the separation of

molybdenum isotopes.[9]

WF₆: Tungsten hexafluoride is a critical material in the microelectronics industry. It is the

most common precursor for the CVD of tungsten films, which are used to form low-resistivity

metallic interconnects in integrated circuits.[5][10][11]

Conclusion
The comparison of CrF₆, MoF₆, and WF₆ provides a clear illustration of the periodic trends in

the stability of high oxidation states within a group of the periodic table. While WF₆ and MoF₆

are robust and industrially significant compounds, CrF₆ remains an elusive and highly unstable

species. This significant difference in stability is a key consideration for researchers working
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with these powerful fluorinating agents. The experimental data and theoretical considerations

presented in this guide offer a foundational understanding for professionals in chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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